2-[(Methoxyacetyl)amino]benzamide

• IUPAC Name: 2-[(2-methoxyacetyl)amino]benzamide
• InChI: InChI=1S/C10H12N2O3/c1-15-6-9(13)12-8-5-3-2-4-7(8)10(11)14/h2-5H,6H2,1H3,(H2,11,14)(H,12,13)
• InChI Key: KJFCLDCGWDHQFI-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NC1=CC=CC=C1C(=O)N
• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol

Description

“2-[(Methoxyacetyl)amino]benzamide” is a type of benzamide compound. Benzamides are a significant class of amide compounds that have been widely used in various industries such as medical, industrial, biological, and potential drug industries. They have applications in areas like juvenile hyperactivity, cancer treatment, hypercholesterolemia, and more.

Synthesis Analysis

Benzamide compounds, including “this compound”, can be synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives. The products obtained from this synthesis are purified, and their analysis is determined with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods.

Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed using various methods such as IR, 1H NMR, 13C NMR spectroscopic, and elemental methods. These methods provide detailed information about the molecular structure of the compound.

Chemical Reactions Analysis

The chemical reactions involving “this compound” can be analyzed through various methods. For instance, benzamides can be synthesized through direct condensation of carboxylic acids and amines. This reaction can be performed under different conditions and with various catalysts.

Physical And Chemical Properties Analysis

While the specific physical and chemical properties of “this compound” are not mentioned in the search results, it’s known that most amides, including benzamides, are solids at room temperature. The lower members of the series are soluble in water, with borderline solubility occurring in those that have five or six carbon atoms.

Scientific Research Applications

Pharmacological Properties and Clinical Use

• Metoclopramide Review : Metoclopramide, a derivative of 2-[(Methoxyacetyl)amino]benzamide, is used in gastro-intestinal diagnostics and treating various types of vomiting and gastro-intestinal disorders. It assists in radiological identification of lesions in the small intestine and facilitates medical procedures like duodenal intubation and emergency endoscopy. It also plays a role in reducing post-operative vomiting and radiation sickness, and may provide relief in dyspepsia, vertigo, and hiccups (Pinder et al., 2012).

Biochemical Research

• Inhibition of Poly(ADP-Ribose) Synthetase : Benzamides substituted in the 3-position, including this compound derivatives, have been found to be effective inhibitors of the nuclear enzyme poly(ADP-ribose) synthetase. These compounds are competitive inhibitors and have significant implications in understanding cellular DNA repair mechanisms (Purnell & Whish, 1980).

Antimicrobial and Antioxidant Activities

• Endophytic Streptomyces Research : A study on endophytic Streptomyces YIM67086 revealed the isolation of new benzamide compounds with significant antimicrobial and antioxidant activities. These compounds, including a new benzamide derivative, showed potential in combating microbial infections and oxidative stress (Yang et al., 2015).

Organic Chemistry and Synthesis

• Neuroleptic Activity of Benzamides : Benzamides derived from this compound, such as cis-N-(1-benzyl-2-methylpyrrolidin-3-yl)-5-chloro-2-methoxy-4-(methylamino)benzamide, show potential neuroleptic activity. These compounds have been synthesized and evaluated for their inhibitory effects on behavior in rats, indicating their potential in treating psychosis (Iwanami et al., 1981).

Mechanism of Action

While the specific mechanism of action for “2-[(Methoxyacetyl)amino]benzamide” is not mentioned in the search results, it’s known that some benzamide compounds have shown effective antioxidant, free radical scavenging, and metal chelating activity. Some benzamides are also known to exhibit antibacterial activity against certain bacteria.

Safety and Hazards

The safety data sheet for benzamide suggests that it is harmful if swallowed and is suspected of causing genetic defects. It’s recommended to use personal protective equipment/face protection, ensure adequate ventilation, and avoid contact with skin, eyes, or clothing.

Future Directions

Benzamides, including “2-[(Methoxyacetyl)amino]benzamide”, have potential applications in various fields. They have been used in drug discovery and are also widely used in industries such as plastic, rubber, paper, and agriculture. By conducting in vivo biochemical tests of effective amides, research can be carried out in different fields of application.